Cas no 68211-38-1 (naphthalene,1,2,3,4,4a,5,6,8a-octahydro-8a-methoxy-4a-methyl-trans-)

• Product name: naphthalene,1,2,3,4,4a,5,6,8a-octahydro-8a-methoxy-4a-methyl-trans-
• CAS No: 68211-38-1
• MF: C₁₂H₂₀O
• MW: C12H20O
• CID: 863122
• PubChem ID: 144287

naphthalene,1,2,3,4,4a,5,6,8a-octahydro-8a-methoxy-4a-methyl-trans- Chemical and Physical Properties

Names and Identifiers

• naphthalene,1,2,3,4,4a,5,6,8a-octahydro-8a-methoxy-4a-methyl-trans-
• 68211-38-1
• 8a-methoxy-4a-methyl-1,2,3,4,4a,5,6,8a-octahydronaphthalene
• Naphthalene,1,2,3,4,4a,5,6,8a-octahydro-8a-methoxy-4a-methyl-cis-
• DTXSID50987716
• Naphthalene, 1,2,3,4,4a,5,6,8a-octahydro-8a-methoxy-4a-methyl-, cis-
• 71546-87-7
• Naphthalene, 1,2,3,4,4a,5,6,8a-octahydro-8a-methoxy-4a-methyl-, trans-

• Inchi： InChI=1S/C12H20O/c1-11-7-3-5-9-12(11,13-2)10-6-4-8-11/h5,9H,3-4,6-8,10H2,1-2H3
• InChI Key： RCZSDAHEJJIWKF-UHFFFAOYSA-N
• SMILES： CC12CCCCC1(C=CCC2)OC

Computed Properties

• Exact Mass: 180.151415257g/mol
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų